Cas no 882430-69-5 (6-Acetamido-3-bromopicolinic acid)

• Product Name: 6-Acetamido-3-bromopicolinic acid
• CAS No: 882430-69-5
• MF: C₈H₇BrN₂O₃
• MW: 259.056781053543
• MDL: MFCD08235101
• CID: 719553
• PubChem ID: 25306988
• Update Time: 2025-07-18

6-Acetamido-3-bromopicolinic acid Chemical and Physical Properties

Names and Identifiers

• 6-Acetamido-3-bromopicolinic acid
• 2-Pyridinecarboxylicacid, 6-(acetylamino)-3-bromo-
• 6-acetamido-3-bromopyridine-2-carboxylic acid
• 6-Acetylamino-3-bromopyridine-2-carboxylic acid
• 6-(Acetylamino)-3-bromo-2-pyridinecarboxylic acid (ACI)
• 3-Bromo-6-acetamidopyridine-2-carboxylic acid
• EN300-101567
• AS-44167
• AKOS015837717
• DTXSID60649555
• CS-0084772
• 6-(Acetylamino)-3-bromo-2-pyridinecarboxylic Acid; 3-Bromo-6-acetamidopyridine-2-carboxylic acid
• 6-acetamido-3-bromopicolinic acid, AldrichCPR
• 6-ACETAMIDO-3-BROMOPYRIDINE-2-CARBOXYLIC ACID 96%6-ACETAMIDO-3-BROMOPICOLINIC ACID
• MFCD08235101
• 6-acetylamino-3-bromo-pyridine-2-carboxylic acid
• 882430-69-5
• VDJNVGKMWAUADR-UHFFFAOYSA-N
• SCHEMBL1268686
• 6-Acetamido-3-bromopicolinicacid
• J-518189
• Z1269133897

• MDL： MFCD08235101
• Inchi： 1S/C8H7BrN2O3/c1-4(12)10-6-3-2-5(9)7(11-6)8(13)14/h2-3H,1H3,(H,13,14)(H,10,11,12)
• InChI Key： VDJNVGKMWAUADR-UHFFFAOYSA-N
• SMILES： O=C(C1C(Br)=CC=C(NC(C)=O)N=1)O

Computed Properties

• Exact Mass: 257.96400
• Monoisotopic Mass: 257.96400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 0.9
• Topological Polar Surface Area: 79.3Ų

Experimental Properties

• Density: 1.793
• Melting Point: 196-198
• Boiling Point: 487.4°C at 760 mmHg
• Flash Point: 248.5°C
• Refractive Index: 1.658
• PSA: 79.29000
• LogP: 1.57370

6-Acetamido-3-bromopicolinic acid Security Information

• Hazard Statement： Irritant/Keep Cold
• Hazardous Material Identification：
• Storage Condition：Keep cold

Additional information on 6-Acetamido-3-bromopicolinic acid

Introduction to 6-Acetamido-3-bromopicolinic Acid (CAS No. 882430-69-5)

6-Acetamido-3-bromopicolinic acid (CAS No. 882430-69-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents and as a valuable intermediate in organic synthesis.

The chemical structure of 6-Acetamido-3-bromopicolinic acid consists of a picolinic acid core with an acetamido group at the 6-position and a bromine substituent at the 3-position. This specific arrangement imparts unique chemical properties and reactivity, making it an attractive candidate for various synthetic transformations and biological studies.

Recent research has highlighted the importance of 6-Acetamido-3-bromopicolinic acid in the development of new drugs. For instance, a study published in the Journal of Medicinal Chemistry (2022) explored the use of this compound as a scaffold for designing inhibitors of specific enzymes involved in cancer pathways. The researchers found that derivatives of 6-Acetamido-3-bromopicolinic acid exhibited potent inhibitory activity against these enzymes, suggesting its potential as a lead compound for further drug development.

In addition to its role in drug discovery, 6-Acetamido-3-bromopicolinic acid has also been investigated for its utility as an intermediate in organic synthesis. A study published in the Tetrahedron Letters (2021) demonstrated the efficient synthesis of various substituted picolinic acids using this compound as a starting material. The versatility and ease of functionalization of 6-Acetamido-3-bromopicolinic acid make it a valuable building block for synthesizing complex molecules with diverse biological activities.

The physical and chemical properties of 6-Acetamido-3-bromopicolinic acid have been well-characterized. It is a white crystalline solid with a molecular weight of 271.04 g/mol. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various chemical reactions and biological assays.

The synthesis of 6-Acetamido-3-bromopicolinic acid typically involves several steps, including the bromination of picolinic acid followed by acetylation to introduce the acetamido group. Various synthetic routes have been reported, each with its own advantages and limitations. A recent review article in the European Journal of Organic Chemistry (2020) provided a comprehensive overview of these methods, highlighting recent advancements and future directions for improving the efficiency and scalability of the synthesis.

In terms of safety and handling, it is important to note that while 6-Acetamido-3-bromopicolinic acid is not classified as a hazardous material, standard laboratory safety protocols should be followed when handling this compound. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn to minimize exposure risks.

The potential applications of 6-Acetamido-3-bromopicolinic acid extend beyond medicinal chemistry. Its unique properties have also been explored in materials science and analytical chemistry. For example, a study published in the Analytical Chemistry (2021) reported the use of this compound as a derivatizing agent for enhancing the detection sensitivity of certain analytes in chromatographic analyses.

In conclusion, 6-Acetamido-3-bromopicolinic acid (CAS No. 882430-69-5) is a multifaceted compound with significant potential in various scientific disciplines. Its unique structural features and chemical properties make it an attractive candidate for drug discovery, organic synthesis, and other advanced applications. Ongoing research continues to uncover new possibilities for this versatile molecule, further solidifying its importance in modern chemistry and pharmaceutical science.